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Compound of Interest

Compound Name: 2-Amino-5-bromoisonicotinonitrile

Cat. No.: B582082 Get Quote

For Immediate Use by Laboratory Professionals

This document provides crucial safety protocols and logistical plans for the handling and

disposal of 2-Amino-5-bromoisonicotinonitrile (CAS No: 709652-82-4). The following

procedures are designed to mitigate risks and ensure a safe laboratory environment for

researchers, scientists, and drug development professionals.

Hazard Identification and Safety Data Summary
2-Amino-5-bromoisonicotinonitrile is a hazardous substance requiring careful handling.[1][2]

[3][4] It is classified as acutely toxic if swallowed, a skin irritant, a cause of serious eye damage,

and may cause respiratory irritation.[1][2]
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Property Value Reference

CAS Number 709652-82-4 [1]

Molecular Formula C₆H₄BrN₃ [1]

Molecular Weight 198.02 g/mol [1]

Appearance Solid [1]

Signal Word Danger [1]

Hazard Statements

H301: Toxic if swallowed.

H315: Causes skin irritation.

H318: Causes serious eye

damage. H335: May cause

respiratory irritation.

[1]

Precautionary Statements
P261, P280, P301 + P310,

P305 + P351 + P338
[1]

Personal Protective Equipment (PPE)
The following PPE is mandatory when handling 2-Amino-5-bromoisonicotinonitrile to

prevent exposure.
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PPE Category Item Specification

Hand Protection Chemical-resistant gloves

Nitrile rubber gloves are

recommended.[5] Always

inspect gloves for integrity

before use.

Eye and Face Protection
Safety glasses with side

shields or goggles

Must be worn at all times in the

handling area.

Skin and Body Protection Laboratory coat
A standard lab coat should be

worn and buttoned.

Respiratory Protection NIOSH-approved respirator

Required when handling the

powder outside of a certified

chemical fume hood or in case

of a spill to avoid dust

inhalation.

Operational Plan: Step-by-Step Handling Protocol
Adherence to the following experimental protocol is critical to ensure safe handling.

3.1. Preparation and Engineering Controls:

Ventilation: All handling of 2-Amino-5-bromoisonicotinonitrile powder must be conducted

in a certified chemical fume hood to minimize inhalation exposure.

Emergency Equipment: Ensure an eyewash station and safety shower are readily accessible

and have been recently tested.

Spill Kit: A spill kit containing appropriate absorbent materials, personal protective

equipment, and waste disposal bags must be available in the laboratory.

3.2. Weighing and Aliquoting:

Don all required PPE before entering the designated handling area.

Perform all manipulations of the solid compound within the fume hood.
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Use a dedicated set of spatulas and weighing boats for this chemical.

Carefully weigh the desired amount of the compound, avoiding the generation of dust.

Close the primary container tightly immediately after use.

Clean all equipment used with an appropriate solvent (e.g., methanol or ethanol) within the

fume hood. Collect the cleaning solvent as hazardous waste.

3.3. Solution Preparation:

Add the solvent to the vessel containing the weighed 2-Amino-5-bromoisonicotinonitrile
slowly to avoid splashing.

If sonication or heating is required, ensure the vessel is appropriately sealed or equipped

with a condenser to prevent the release of vapors.

Disposal Plan: Waste Management Protocol
Proper segregation and disposal of waste are crucial for safety and environmental compliance.

4.1. Waste Segregation:

Solid Waste: All solid waste contaminated with 2-Amino-5-bromoisonicotinonitrile,

including used weighing paper, gloves, and disposable labware, must be placed in a

designated, sealed, and clearly labeled hazardous waste container.[6]

Liquid Waste: All liquid waste, including reaction mixtures and cleaning solvents, must be

collected in a separate, sealed, and labeled container for halogenated organic waste. Do not

mix with non-halogenated waste.

Sharps Waste: Any contaminated needles or other sharps must be disposed of in a

designated sharps container.

4.2. Container Labeling and Storage:

All waste containers must be labeled with "Hazardous Waste," the full chemical name "2-
Amino-5-bromoisonicotinonitrile," and the associated hazards (Toxic, Irritant).[6]
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Store waste containers in a designated, well-ventilated secondary containment area away

from incompatible materials.[6]

4.3. Final Disposal:

Arrange for the collection and disposal of all hazardous waste through a licensed

environmental waste management company.

Follow all local, state, and federal regulations for hazardous waste disposal.

Emergency Procedures
5.1. Spills:

Evacuate the immediate area and alert nearby personnel.

If the spill is outside of a fume hood, do not attempt to clean it up without appropriate

respiratory protection.

For small spills within a fume hood, cover the spill with a compatible absorbent material.

Carefully sweep or scoop the absorbed material into a designated hazardous waste

container.

Clean the spill area with an appropriate solvent, collecting the cleaning material as

hazardous waste.

5.2. Personnel Exposure:

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes

at an eyewash station, occasionally lifting the upper and lower eyelids. Seek immediate

medical attention.[2]

Skin Contact: Immediately wash the affected area with plenty of soap and water. Remove

contaminated clothing. Seek medical attention if irritation persists.[2]

Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen.

Seek immediate medical attention.[2]
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Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention.[2]

Workflow Diagram
The following diagram illustrates the standard workflow for handling 2-Amino-5-
bromoisonicotinonitrile.
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Workflow for Handling 2-Amino-5-bromoisonicotinonitrile
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Caption: Workflow for Handling 2-Amino-5-bromoisonicotinonitrile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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